Cas no 1315368-10-5 (Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate)

• Product Name: Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate
• CAS No: 1315368-10-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD19382309
• CID: 5217288
• Update Time: 2025-10-29

Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate
• methyl3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate
• 4-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester
• Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate

• MDL： MFCD19382309
• Inchi： 1S/C13H17NO2/c1-16-13(15)7-6-10-8-9-14-12-5-3-2-4-11(10)12/h2-5,10,14H,6-9H2,1H3
• InChI Key： VERIIGYFYGBXHR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C2C=CC=CC=2NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate

Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate: A Comprehensive Overview

Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate, with the CAS number 1315368-10-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tetrahydroquinoline ring system fused with a propanoate moiety, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate involve meticulous attention to detail to ensure high purity and yield. The tetrahydroquinoline core is a key pharmacophore that interacts with various biological targets, making this compound a valuable scaffold for drug discovery. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such derivatives, facilitating further research and development.

One of the most compelling aspects of Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate is its potential role in modulating biological pathways associated with neurological disorders. Studies have indicated that tetrahydroquinoline derivatives can exhibit neuroprotective effects by interacting with specific neurotransmitter receptors and enzymes. This has spurred interest in exploring the compound's efficacy in models of Alzheimer's disease and Parkinson's disease. The propanoate side chain further enhances the compound's solubility and bioavailability, making it a promising candidate for oral administration.

Furthermore, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By targeting inflammatory pathways, Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate may help mitigate these conditions. Preliminary in vitro studies have demonstrated its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly intriguing given the growing demand for novel anti-inflammatory agents with minimal side effects.

The pharmacokinetic profile of Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Pharmacokinetic studies have revealed that it exhibits moderate bioavailability and a reasonable half-life upon oral administration. This suggests that it could be suitable for once-daily dosing regimens. Additionally, its metabolic pathways have been studied to identify potential drug-drug interactions and to guide the design of more stable analogs.

Recent research has also explored the role of Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate in cancer therapy. The tetrahydroquinoline scaffold has been shown to exhibit antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. In particular, studies have focused on its ability to modulate kinases such as EGFR and VEGFR. These kinases are frequently overexpressed in various cancers and play a critical role in tumor growth and angiogenesis. By targeting these pathways, Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate may offer a novel therapeutic approach for cancer treatment.

The development of new drug candidates often involves structural modifications to enhance potency and selectivity. Researchers have been experimenting with various derivatives of Methyl 3-(1,2,3,4-tetrahydroquinolin-4-yl)propanoate to improve its pharmacological properties. For instance, introducing fluorine atoms into the tetrahydroquinoline ring has been shown to enhance binding affinity to certain biological targets. Similarly，modifying the propanoate side chain has led to compounds with improved solubility and reduced toxicity.

The future prospects for Methyl 3-(1，2，3，4-tetrahydroquinolin-4-yl)propanoate are promising，with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications。Collaborative efforts between academia and industry are essential for translating these findings into clinical trials。The compound's unique structural features make it a versatile scaffold for drug discovery，and its potential benefits in treating neurological disorders、inflammation、and cancer are eagerly anticipated。